N-Benzyl-5-methoxy-2-nitroaniline
Overview
Description
“N-Benzyl-5-methoxy-2-nitroaniline” is a chemical compound with the CAS Number: 498539-08-5 . It has a molecular weight of 258.28 and its molecular formula is C14H14N2O3 .
Molecular Structure Analysis
The InChI code for “N-Benzyl-5-methoxy-2-nitroaniline” is 1S/C14H14N2O3/c1-19-12-7-8-14 (16 (17)18)13 (9-12)15-10-11-5-3-2-4-6-11/h2-9,15H,10H2,1H3 .Scientific Research Applications
Optical Applications
N-Benzyl-5-methoxy-2-nitroaniline: and its derivatives have been studied for their potential in optical applications. The related compound 4-methoxy-2-nitroaniline has been used to grow single crystals for optical uses, indicating that N-Benzyl-5-methoxy-2-nitroaniline could also be valuable in this field . These materials are of interest due to their nonlinear optical (NLO) properties, which are essential for applications such as holographic imaging, integrated optics, frequency conversion, and optical data storage.
Materials Science
In materials science, the compound’s molecular structure, which includes delocalized π electrons and electron donor-acceptor groups, can contribute to a high degree of nonlinearity. This makes it a candidate for research into new organic NLO materials, which are crucial for advancements in photonic applications and photonic-integrated circuitry .
Pharmaceutical Research
Compounds similar to N-Benzyl-5-methoxy-2-nitroaniline have been synthesized as part of research programs targeting novel indole-like molecules. These molecules are potential cannabinoid agonists, which could lead to new treatments for conditions such as depression, anxiety, schizophrenia, and addictions .
Clinical Candidate Development
The structural features of N-Benzyl-5-methoxy-2-nitroaniline make it a useful scaffold in the development of clinical candidates. Its aromatic nature and the presence of functional groups like methoxy and nitro groups can be modified to create compounds with desired pharmacological properties .
properties
IUPAC Name |
N-benzyl-5-methoxy-2-nitroaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O3/c1-19-12-7-8-14(16(17)18)13(9-12)15-10-11-5-3-2-4-6-11/h2-9,15H,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKAAVHGZDIRSEM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)[N+](=O)[O-])NCC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Benzyl-5-methoxy-2-nitroaniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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